Cas no 1153763-58-6 (N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide)

• Product Name: N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide
• CAS No: 1153763-58-6
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 5176647
• PubChem ID: 43580835
• Update Time: 2026-03-05

N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[2-(aminomethyl)-3-fluorophenyl]-
• N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide

• Inchi： 1S/C8H11FN2O2S/c1-14(12,13)11-8-4-2-3-7(9)6(8)5-10/h2-4,11H,5,10H2,1H3
• InChI Key： SKVDGAHBNKIBBP-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(F)=C1CN)(=O)=O

Computed Properties

• Exact Mass: 218.053
• Monoisotopic Mass: 218.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2

Additional information on N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide

N-2-(Aminomethyl)-3-FluorophenylMethanesulfonamide (CAS No. 1153763-58-6): A Comprehensive Overview

N-2-(Aminomethyl)-3-fluorophenylmethanesulfonamide (CAS No. 1153763-58-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as FAMSA, is characterized by its unique chemical structure, which includes a fluorinated aromatic ring and a sulfonamide functional group. These features contribute to its potential therapeutic applications and make it a subject of ongoing research.

The chemical structure of N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide is defined by its molecular formula, C₉H₁₀FNO₃S, and its molecular weight of 229.24 g/mol. The presence of the fluorine atom in the aromatic ring enhances the compound's lipophilicity, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The sulfonamide group, on the other hand, is known for its biological activity and has been widely studied in various medicinal applications.

In recent years, N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide has been investigated for its potential as a therapeutic agent in several disease models. One of the key areas of interest is its role in modulating ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels (NaV) and transient receptor potential (TRP) channels, which are involved in pain signaling and neuronal excitability.

A study published in the Journal of Medicinal Chemistry highlighted the ability of FAMSA to inhibit NaV1.7 channels, which are implicated in chronic pain conditions. The researchers found that N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide exhibited potent and selective inhibition of NaV1.7 channels without affecting other NaV subtypes. This selective inhibition suggests that FAMSA could be a promising lead compound for developing novel analgesic drugs with fewer side effects compared to existing treatments.

Beyond pain management, N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide has also shown potential in neurodegenerative diseases. A preclinical study in a mouse model of Alzheimer's disease demonstrated that treatment with FAMSA improved cognitive function and reduced amyloid-beta plaque formation. The mechanism underlying these effects is thought to involve modulation of TRP channels, which play a role in neuroinflammation and oxidative stress.

The safety profile of N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide is another critical aspect of its development as a therapeutic agent. Preclinical toxicology studies have indicated that FAMSA exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In addition to its therapeutic applications, N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide has been used as a tool compound in basic research to study ion channel function and drug discovery. Its unique chemical properties make it a valuable probe for understanding the structure-function relationships of ion channels and receptors.

The synthesis of N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide involves several steps, including the preparation of the fluorinated aromatic intermediate and the subsequent coupling with methanesulfonyl chloride followed by amination. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for both research and potential commercialization.

In conclusion, N-2-(aminomethyl)-3-fluorophenylmethanesulfonamide (CAS No. 1153763-58-6) represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its ability to modulate ion channels and receptors makes it a valuable candidate for developing new treatments for pain management and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.